3,4-Dibromo-2,6-dimethylpyridine
Overview
Description
3,4-Dibromo-2,6-dimethylpyridine is a chemical compound that is widely used in scientific research. This compound belongs to the family of pyridine derivatives and is known for its unique properties, such as its ability to act as a ligand for metal ions.
Scientific Research Applications
Organic Chemistry: Synthesis of Various Derivatives
Summary of Application
3,4-Dibromo-2,6-dimethylpyridine is an organic compound that belongs to the pyridine family. It is a laboratory available and very attractive synthon for the synthesis of various mono- and bis-derivatives .
Methods of Application or Experimental Procedures
The presence of two reactive acetyl groups in 3,4-Dibromo-2,6-dimethylpyridine makes it possible to carry out various chemical modifications, including Claisen–Schmidt condensation, Claisen condensation . The reaction products of which can be successfully further used in synthetic transformations, including the synthesis of various heterocycles .
Results or Outcomes
The bis (biarylhydrazone) derivative synthesized from 3,4-Dibromo-2,6-dimethylpyridine has been shown to have high antiradical and cytoprotective activity .
Organic Chemistry: Synthesis of 2-Aminopyridinium Salts
Summary of Application
3,4-Dibromo-2,6-dimethylpyridine can be used in the synthesis of 2-aminopyridinium salts .
Methods of Application or Experimental Procedures
The synthesis of 2-aminopyridinium salts involves the reaction of 3,4-Dibromo-2,6-dimethylpyridine with other reagents. The presence of bromo substituents on the cations allows more interactions and therefore extra motifs .
Results or Outcomes
The synthesis of 2-aminopyridinium salts from 3,4-Dibromo-2,6-dimethylpyridine has been successfully achieved .
Pharmaceutical Chemistry: Synthesis of Medicinal Intermediates
Summary of Application
3,4-Dibromo-2,6-dimethylpyridine is a pyridine derivative that can be used as a medicinal intermediate .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures for using 3,4-Dibromo-2,6-dimethylpyridine as a medicinal intermediate would depend on the specific medicinal compound being synthesized .
Results or Outcomes
The use of 3,4-Dibromo-2,6-dimethylpyridine as a medicinal intermediate has been shown to be effective in the synthesis of various medicinal compounds .
properties
IUPAC Name |
3,4-dibromo-2,6-dimethylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Br2N/c1-4-3-6(8)7(9)5(2)10-4/h3H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUFHOVNGPZUNTM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=N1)C)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Br2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60504019 |
Source
|
| Record name | 3,4-Dibromo-2,6-dimethylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60504019 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dibromo-2,6-dimethylpyridine | |
CAS RN |
76591-69-0 |
Source
|
| Record name | 3,4-Dibromo-2,6-dimethylpyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60504019 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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